Cas no 136027-16-2 (2-Cbz-amino-ethanesulfonic acid sodium salt)

• Product Name: 2-Cbz-amino-ethanesulfonic acid sodium salt
• CAS No: 136027-16-2
• MF: C₁₀H₁₂NNaO₅S
• MW: 281.260752677917
• MDL: MFCD30532304
• CID: 4732889
• Update Time: 2025-10-29

2-Cbz-amino-ethanesulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Cbz-Taurine Sodium Salt
• 2-Cbz-amino-ethanesulfonic acid sodium salt
• CHYFYIAMUALNIN-UHFFFAOYSA-M
• n-benzyloxycarbonyl-taurine sodium salt
• sodium 2-{[(benzyloxy)carbonyl]amino}ethanesulfonate

• MDL： MFCD30532304
• Inchi： 1S/C10H13NO5S.Na/c12-10(11-6-7-17(13,14)15)16-8-9-4-2-1-3-5-9;/h1-5H,6-8H2,(H,11,12)(H,13,14,15);/q;+1/p-1
• InChI Key： CHYFYIAMUALNIN-UHFFFAOYSA-M
• SMILES： S(CCNC(=O)OCC1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• Topological Polar Surface Area: 104

Additional information on 2-Cbz-amino-ethanesulfonic acid sodium salt

Recent Advances in the Application of 2-Cbz-amino-ethanesulfonic acid sodium salt (CAS: 136027-16-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Cbz-amino-ethanesulfonic acid sodium salt (CAS: 136027-16-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonic acid derivative, characterized by its carbobenzyloxy (Cbz) protecting group, serves as a critical building block in peptide synthesis and drug development. Recent studies have highlighted its role in enhancing the solubility and stability of peptide-based therapeutics, making it a valuable tool for researchers in the field.

One of the most notable advancements involving 2-Cbz-amino-ethanesulfonic acid sodium salt is its application in the synthesis of sulfonamide-containing peptides. Sulfonamides are known for their broad pharmacological activities, including antimicrobial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this compound into peptide backbones significantly improved the bioavailability and metabolic stability of the resulting peptides, paving the way for more effective therapeutic agents.

In addition to its role in peptide synthesis, 2-Cbz-amino-ethanesulfonic acid sodium salt has been explored as a key intermediate in the development of enzyme inhibitors. Researchers have utilized its sulfonic acid moiety to design potent inhibitors of proteases and other enzymes involved in disease pathways. For instance, a recent preprint on bioRxiv detailed the use of this compound in the development of a novel inhibitor targeting the SARS-CoV-2 main protease, showcasing its potential in addressing global health challenges.

Another emerging application of 2-Cbz-amino-ethanesulfonic acid sodium salt is in the field of bioconjugation. Its reactive functional groups allow for efficient coupling with biomolecules, enabling the creation of hybrid systems for targeted drug delivery and diagnostic imaging. A 2024 study in Bioconjugate Chemistry reported the successful conjugation of this compound with monoclonal antibodies, resulting in enhanced tumor-targeting capabilities and reduced off-target effects in preclinical models.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Cbz-amino-ethanesulfonic acid sodium salt. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as highlighted in a technical report from a leading pharmaceutical company. These advancements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 2-Cbz-amino-ethanesulfonic acid sodium salt (CAS: 136027-16-2) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to enzyme inhibition and bioconjugation, underscore its importance in advancing therapeutic development. Future research is likely to explore its potential in new areas, such as gene therapy and nanotechnology, further solidifying its role in the life sciences.